Cas no 623116-26-7 ((2Z)-2-(4-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl morpholine-4-carboxylate)

• Product Name: (2Z)-2-(4-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl morpholine-4-carboxylate
• CAS No: 623116-26-7
• MF: C₂₂H₂₁NO₆
• MW: 395.405246496201
• CID: 5418102
• Update Time: 2025-06-09

(2Z)-2-(4-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(4-ethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl morpholine-4-carboxylate
• (2Z)-2-(4-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl morpholine-4-carboxylate

• Inchi： 1S/C22H21NO6/c1-2-27-16-5-3-15(4-6-16)13-20-21(24)18-8-7-17(14-19(18)29-20)28-22(25)23-9-11-26-12-10-23/h3-8,13-14H,2,9-12H2,1H3
• InChI Key： KBLCRYWJLRZDRK-UHFFFAOYSA-N
• SMILES： N1(C(OC2C=C3OC(=CC4=CC=C(OCC)C=C4)C(=O)C3=CC=2)=O)CCOCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(4-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl morpholine-4-carboxylate

Comprehensive Overview of (2Z)-2-(4-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl morpholine-4-carboxylate (CAS No. 623116-26-7)

(2Z)-2-(4-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl morpholine-4-carboxylate, also known by its CAS number 623116-26-7, is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzofuran core and a morpholine moiety, which contribute to its diverse biological activities and potential therapeutic applications.

The benzofuran scaffold is a well-known heterocyclic system that has garnered considerable attention due to its wide range of biological activities. Compounds containing this core structure have been extensively studied for their anti-inflammatory, antiviral, and anticancer properties. The presence of the ethoxyphenyl group in (2Z)-2-(4-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl morpholine-4-carboxylate further enhances its pharmacological profile by modulating its lipophilicity and bioavailability.

The morpholine moiety, on the other hand, is a versatile nitrogen-containing heterocycle that is frequently used in drug design due to its ability to improve the solubility and metabolic stability of compounds. In the context of (2Z)-2-(4-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl morpholine-4-carboxylate, the morpholine ring contributes to the compound's overall polarity and enhances its interaction with biological targets.

Recent studies have highlighted the potential of (2Z)-2-(4-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl morpholine-4-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary data from in vitro studies suggest that it may have antiproliferative effects on cancer cells, making it a promising lead for further drug development.

In terms of pharmacokinetics, (2Z)-2-(4-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl morpholine-4-carboxylate demonstrates favorable absorption and distribution properties. Its lipophilic nature allows it to cross cell membranes efficiently, while the presence of the morpholine group ensures adequate solubility in aqueous environments. These characteristics are crucial for achieving optimal therapeutic efficacy and minimizing side effects.

From a synthetic perspective, the preparation of (2Z)-2-(4-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yL morpholine–4-carboxylate involves several key steps. The synthesis typically begins with the formation of the benzofuran core through a cyclization reaction. Subsequently, the introduction of the ethoxyphenyl group and the morpholine moiety is achieved through selective functional group manipulations. The final step involves the formation of the desired Z-isomer via a controlled condensation reaction.

The structural complexity and unique properties of (2Z)-2-(4-\textbf{ethoxyphenyl})methylidene–3–oxo–2,3–dihydro–1–benzofuran–6–yL \textbf{morpholine}–4–carboxylate make it an attractive candidate for further investigation in both academic and industrial settings. Ongoing research aims to optimize its pharmacological profile through structure-based drug design and to evaluate its efficacy in preclinical models of various diseases.

In conclusion, (2Z)-2-(4-\textbf{ethoxyphenyl})methylidene–3–oxo–2,3–dihydro–1–benzofuran–6–yL \textbf{morpholine}–4–carboxylate (CAS No. 623116-\textbf{07}) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an important focus for future studies aimed at developing novel therapeutic agents.